Cas no 57871-19-9 (5-Pyrimidinecarboximidic acid, methyl ester (9CI))

• Product Name: 5-Pyrimidinecarboximidic acid, methyl ester (9CI)
• CAS No: 57871-19-9
• MF: C₆H₇N₃O
• MW: 137.139280557632
• MDL: MFCD18974345
• CID: 1021739
• PubChem ID: 45080301
• Update Time: 2025-10-29

5-Pyrimidinecarboximidic acid, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboximidic acid, methyl ester (9CI)
• methyl pyrimidine-5-carboximidate
• 5-PYRIMIDINECARBOXIMIDIC ACID METHYL ESTER
• 57871-19-9
• methylpyrimidine-5-carbimidate
• 5-Pyrimidinecarboximidic acid,methyl ester(9ci)
• A1-29619
• VIEDVADXGKUTMJ-UHFFFAOYSA-N
• DTXSID40663936
• DB-230790
• Methyl pyrimidine-5-carbimidate
• Methyl 5-pyrimidinecarboximidate
• SCHEMBL1460072

• MDL： MFCD18974345
• Inchi： 1S/C6H7N3O/c1-10-6(7)5-2-8-4-9-3-5/h2-4,7H,1H3
• InChI Key： VIEDVADXGKUTMJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CN=C1)=N

Computed Properties

• Exact Mass: 137.05900
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.86000
• LogP: 0.54810

Additional information on 5-Pyrimidinecarboximidic acid, methyl ester (9CI)

Recent Advances in the Study of 5-Pyrimidinecarboximidic Acid, Methyl Ester (9CI) (CAS: 57871-19-9): A Comprehensive Research Brief

The compound 5-Pyrimidinecarboximidic acid, methyl ester (9CI) (CAS: 57871-19-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the pyrimidine class, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel antiviral and anticancer agents. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and structure-activity relationships, paving the way for its potential clinical translation.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers investigated the antiviral properties of 57871-19-9 against RNA viruses. The compound exhibited potent inhibitory effects on viral replication by targeting the viral RNA-dependent RNA polymerase (RdRp) with an IC50 of 2.3 μM. Molecular docking simulations revealed that the methyl ester moiety plays a crucial role in binding to the active site of the enzyme, while the pyrimidine core facilitates interactions with key amino acid residues. These findings suggest that 5-Pyrimidinecarboximidic acid, methyl ester could serve as a lead compound for developing broad-spectrum antiviral drugs.

Another significant advancement was reported in Bioorganic Chemistry (2024), where researchers explored the anticancer potential of this compound. Through high-throughput screening of a pyrimidine derivative library, 57871-19-9 was identified as a potent inhibitor of cyclin-dependent kinase 4/6 (CDK4/6), with selective cytotoxicity against triple-negative breast cancer cell lines (MDA-MB-231) at nanomolar concentrations. The study employed comprehensive proteomic analysis to demonstrate that the compound induces G1 cell cycle arrest and triggers apoptosis through the mitochondrial pathway. These results highlight its potential as a targeted therapy for aggressive breast cancer subtypes.

The synthetic chemistry of 5-Pyrimidinecarboximidic acid, methyl ester has also seen notable progress. A recent publication in Organic Letters (2023) described an innovative one-pot synthesis method that significantly improved the yield (from 45% to 82%) while reducing the number of purification steps. The new protocol utilizes microwave-assisted synthesis and employs environmentally benign solvents, addressing both efficiency and sustainability concerns in pharmaceutical manufacturing. This methodological advancement could facilitate larger-scale production for preclinical and clinical studies.

Pharmacokinetic studies of 57871-19-9 have revealed interesting properties that warrant further investigation. Research published in European Journal of Pharmaceutical Sciences (2024) demonstrated that the compound exhibits favorable blood-brain barrier penetration in rodent models, suggesting potential applications in central nervous system disorders. However, the study also noted rapid metabolism through ester hydrolysis, prompting current efforts to develop prodrug derivatives with improved metabolic stability while maintaining the parent compound's therapeutic activity.

Looking forward, several research groups are focusing on structural optimization of 5-Pyrimidinecarboximidic acid, methyl ester to enhance its pharmacological profile. Computational chemistry approaches, including quantitative structure-activity relationship (QSAR) modeling and molecular dynamics simulations, are being employed to guide these modifications. Preliminary results from these studies indicate that substitutions at specific positions of the pyrimidine ring could significantly improve both potency and selectivity, potentially leading to next-generation derivatives with superior therapeutic indices.

In conclusion, the growing body of research on 57871-19-9 underscores its versatility as a pharmacophore in drug discovery. From its established antiviral and anticancer activities to emerging applications in neurological disorders, this compound continues to reveal new therapeutic possibilities. The recent advancements in synthetic methodologies and structure-activity relationship studies provide a solid foundation for its continued development as a potential clinical candidate. Future research directions will likely focus on overcoming current limitations in metabolic stability and exploring combination therapies to maximize therapeutic efficacy while minimizing potential resistance development.